Cas no 57677-99-3 (1-Tetradecanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,14-pentacosafluoro-,hydrogen phosphate (9CI))

• Product Name: 1-Tetradecanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,14-pentacosafluoro-,hydrogen phosphate (9CI)
• CAS No: 57677-99-3
• MF: C₂₈H₉F₅₀O₄P
• MW: 1390.2626054287
• CID: 384619
• PubChem ID: 3022257
• Update Time: 2025-04-19

1-Tetradecanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,14-pentacosafluoro-,hydrogen phosphate (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Tetradecanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,14-pentacosafluoro-,hydrogen phosphate (9CI)
• Bis(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,14-pentacosafluorotetradecyl) hydrogen phosphate
• NS00011039
• 57677-99-3
• BRIQAVTVXOWEGR-UHFFFAOYSA-N
• DTXSID50206378
• TGW4BA4NWH
• Bis(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,14-pentacosafluoro-1-tetradecanol) hydrogen phosphate
• UNII-TGW4BA4NWH
• Q27289961
• EINECS 260-898-7
• Bis(2-(perfluorododecyl)ethyl) hydrogen phosphate
• 1-TETRADECANOL, 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,14-PENTACOSAFLUORO-, 1,1'-(HYDROGEN PHOSPHATE)

• Inchi： 1S/C28H9F50O4P/c29-5(30,7(33,34)9(37,38)11(41,42)13(45,46)15(49,50)17(53,54)19(57,58)21(61,62)23(65,66)25(69,70)27(73,74)75)1-3-81-83(79,80)82-4-2-6(31,32)8(35,36)10(39,40)12(43,44)14(47,48)16(51,52)18(55,56)20(59,60)22(63,64)24(67,68)26(71,72)28(76,77)78/h1-4H2,(H,79,80)
• InChI Key： BRIQAVTVXOWEGR-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OCCC(C(C(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)OCCC(C(C(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 1389.94387
• Monoisotopic Mass: 1389.944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 54
• Heavy Atom Count: 83
• Rotatable Bond Count: 28
• Complexity: 2180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.74
• Boiling Point: 490.4°Cat760mmHg
• Flash Point: 250.4°C
• Refractive Index: 1.303
• PSA: 55.76
• LogP: 17.00140